Cas no 128915-82-2 (Biotinyl Cystamine)

Biotinyl Cystamine structure
Biotinyl Cystamine structure
Product Name:Biotinyl Cystamine
CAS No:128915-82-2
MF:C14H26N4O2S3
MW:378.576838970184
CID:824645
PubChem ID:46783600
Update Time:2024-11-02

Biotinyl Cystamine Chemical and Physical Properties

Names and Identifiers

    • Biotinyl Cystamine
    • Biotinyl Cystamine Hydrochloride
    • N-[2-(2-aminoethyldisulfanyl)ethyl]-5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide
    • 128915-82-2
    • J-005635
    • DTXSID40676243
    • N-{2-[(2-Aminoethyl)disulfanyl]ethyl}-5-[(4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
    • Inchi: 1S/C14H26N4O2S3/c15-5-7-22-23-8-6-16-12(19)4-2-1-3-11-13-10(9-21-11)17-14(20)18-13/h10-11,13H,1-9,15H2,(H,16,19)(H2,17,18,20)/t10?,11-,13?/m0/s1
    • InChI Key: MFDWNMKIWHKJOW-AKJDGMEZSA-N
    • SMILES: S1CC2C([C@@H]1CCCCC(NCCSSCCN)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 378.12200
  • Monoisotopic Mass: 378.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172A^2
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.255
  • Boiling Point: 706.764°C at 760 mmHg
  • Flash Point: 381.237°C
  • Refractive Index: 1.584
  • PSA: 179.13000
  • LogP: 2.67790

Biotinyl Cystamine Pricemore >>

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